![molecular formula C18H23N3O3 B2704083 N1-isobutyl-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide CAS No. 898423-15-9](/img/structure/B2704083.png)
N1-isobutyl-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide
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Description
N1-isobutyl-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Characterization
Quinolines and quinoxalines are nitrogen-embedded heterocyclic compounds known for their versatile pharmacological applications. Research has focused on the synthesis, characterization, and theoretical studies of these compounds, revealing their potential in generating new compounds for various applications. For example, the synthesis of organic salts through oxidative cyclization processes has been detailed, showcasing the compounds' ionic nature and potential for further pharmaceutical development (Faizi et al., 2018).
Crystal Structure Analysis
Crystal structure analyses of these heterocyclic compounds, such as 2-amino-1,3-dibromo-6-oxo-5,6-dihydropyrido[1,2-a]quinoxalin-11-ium bromide, provide foundational knowledge for understanding their chemical properties and reactivity. These analyses contribute to the development of new materials and pharmaceuticals (Faizi & Parashchenko, 2015).
Antifungal and Antimicrobial Properties
Some studies have explored the antifungal and antimicrobial properties of isoxazolo[3,4-b]quinolin-3(1H)-ones, highlighting the potential of these compounds in medical applications. The detailed synthesis and evaluation of their in vitro activity against various pathogenic strains suggest a promising avenue for drug development (Sączewski et al., 2015).
Fluorescence and Colorimetric Sensing
Quinoline derivatives have been investigated for their use as fluorescence and colorimetric sensors. For instance, a multifunctional Schiff base has been developed for the selective detection of Al³⁺ and CN⁻ in aqueous solutions, demonstrating potential applications in environmental monitoring and bioimaging (Lee et al., 2014).
Environmental Applications
The biodegradation of heterocyclic compounds like quinoline, involving processes like photolysis and oxidation, can provide insights into the environmental remediation of recalcitrant compounds. Studies on enhancing the biodegradation rates through endogenous electron donors are crucial for environmental science and engineering (Bai et al., 2015).
Properties
IUPAC Name |
N-(2-methylpropyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C18H23N3O3/c1-11(2)10-19-17(23)18(24)20-14-8-12-4-3-7-21-15(22)6-5-13(9-14)16(12)21/h8-9,11H,3-7,10H2,1-2H3,(H,19,23)(H,20,24) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCDWVIVYWQRBHL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C(=O)NC1=CC2=C3C(=C1)CCC(=O)N3CCC2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401321118 |
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Record name | N-(2-methylpropyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide | |
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Molecular Weight |
329.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
5 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID49678151 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
898423-15-9 |
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Record name | N-(2-methylpropyl)-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401321118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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